Cas no 83747-02-8 (tert-Butyl 4,4-dimethylpent-2-ynoate)

• Product Name: tert-Butyl 4,4-dimethylpent-2-ynoate
• CAS No: 83747-02-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 2804702
• PubChem ID: 12840210
• Update Time: 2025-04-21

tert-Butyl 4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-786753
• tert-Butyl 4,4-dimethylpent-2-ynoate
• DTXSID40511185
• 83747-02-8

• Inchi： 1S/C11H18O2/c1-10(2,3)8-7-9(12)13-11(4,5)6/h1-6H3
• InChI Key： ZIJPZRKTYWGAIC-UHFFFAOYSA-N
• SMILES： O(C(C#CC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų